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Compound of Interest

Compound Name: 1-(4-Phenylphenyl)ethanamine

Cat. No.: B1272158 Get Quote

An In-depth Technical Guide to the Health and Safety of 1-(4-phenylphenyl)ethanamine

This guide provides a comprehensive technical overview of the health and safety

considerations for 1-(4-phenylphenyl)ethanamine (CAS: 86217-82-5), a biphenyl derivative of

significant interest in chemical synthesis and drug discovery. This document is intended for

researchers, laboratory personnel, and drug development professionals who may handle this

compound. The information herein is synthesized from established safety databases and

regulatory guidance to ensure a high standard of scientific integrity and practical utility.

Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of a chemical is the cornerstone of a robust safety

assessment. 1-(4-phenylphenyl)ethanamine, also known as 1-(1,1'-biphenyl-4-yl)ethanamine,

is a primary amine with a biphenyl scaffold. Its physical and chemical characteristics dictate its

behavior in a laboratory setting and are crucial for developing appropriate handling and storage

protocols.
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Property Value Source

IUPAC Name 1-(4-phenylphenyl)ethanamine [1]

CAS Number 86217-82-5 [1]

Molecular Formula C₁₄H₁₅N [1]

Molecular Weight 197.27 g/mol [1]

Synonyms

1-(1,1'-Biphenyl)-4-

ylethanamine, 4-(1-

Aminoethyl)biphenyl

[1]

Hazard Identification and GHS Classification
1-(4-phenylphenyl)ethanamine is classified under the Globally Harmonized System (GHS) as

a hazardous substance. The following classifications from authoritative bodies like the

European Chemicals Agency (ECHA) mandate specific handling precautions and personal

protective equipment (PPE).[1] The primary hazards are associated with its corrosive and

irritant nature, typical of many primary amines.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: PubChem CID 2771754[1]

The "Danger" signal word associated with this compound underscores the potential for severe

health effects upon improper handling.[1] The H318 classification, in particular, is critical; it

indicates a risk of irreversible eye damage, making eye protection not just a recommendation

but a mandatory requirement.
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Toxicological Profile: A Mechanistic Perspective
While comprehensive toxicological data specific to 1-(4-phenylphenyl)ethanamine is not

extensively published, the GHS classifications provide a clear directive for risk assessment.

Acute Oral Toxicity (H302): Ingestion of this compound can be harmful.[1] Researchers must

prohibit eating, drinking, and smoking in laboratory areas to prevent accidental ingestion.[2]

Skin Irritation (H315): As a primary amine, this compound can disrupt the lipid bilayer of the

skin, leading to irritation, inflammation, and dermatitis upon contact.[1] Prolonged or

repeated exposure should be avoided.

Serious Eye Damage (H318): This is the most severe hazard classification for this

compound.[1] The basic nature of the amine group can cause rapid and severe damage to

the cornea through saponification of fatty acids and disruption of cell membranes, potentially

leading to permanent vision loss. This necessitates the use of chemical splash goggles and,

in certain operations, a face shield.[2]

Respiratory Irritation (H335): If aerosolized or handled as a fine powder, the compound may

irritate the mucous membranes of the respiratory tract.[1] This is a common hazard for amine

compounds and underscores the need for handling within a certified chemical fume hood or

other ventilated enclosure.

As of this writing, there is no specific data available regarding the germ cell mutagenicity or

carcinogenicity of this compound.[3] In the absence of such data, it is prudent to treat it as a

substance with unknown long-term health effects and minimize exposure to as low as

reasonably achievable (ALARA).

Exposure Control and Personal Protection
A multi-layered approach to exposure control is essential for ensuring personnel safety. The

hierarchy of controls provides a systematic framework for mitigating risks associated with

hazardous chemicals.
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Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

Engineering Controls: The primary method for controlling exposure is to handle the material

in a certified chemical fume hood. This ensures that any dust or vapors are captured at the

source, preventing inhalation.[4][5] Eyewash stations and safety showers must be readily

accessible in the immediate work area.[4][5]

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for all tasks involving this chemical. All personnel must be trained on the specific hazards

and handling procedures. Clearly label all containers.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering controls.
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PPE Type Specification Rationale

Eye/Face Protection

Chemical splash goggles

conforming to EN166 (EU) or

ANSI Z87.1 (US). A face shield

may be required for splash

hazards.

Protects against severe and

potentially irreversible eye

damage (H318).[2][6]

Hand Protection

Nitrile or neoprene gloves.

Check manufacturer's

breakthrough time data.

Prevents skin contact and

irritation (H315). Contaminated

gloves must be changed

immediately.

Skin/Body Protection
A flame-retardant laboratory

coat. Ensure cuffs are closed.

Protects against skin contact

and contamination of personal

clothing.[3]

Respiratory Protection

Not typically required if

handled within a fume hood. If

engineering controls are

insufficient, a NIOSH-approved

respirator with an appropriate

organic vapor/particulate filter

may be necessary.

Prevents respiratory tract

irritation (H335).[6]

Safe Handling and Storage Protocols
Protocol 1: Safe Laboratory Handling

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the indicated height. Confirm the location of the nearest eyewash station and safety

shower. Don all required PPE.

Weighing: If weighing a solid, perform this task within the fume hood or in a ventilated

balance enclosure to prevent inhalation of dust.

Transfer: Use spatulas or powder funnels to transfer the solid. Avoid creating dust. If making

a solution, add the solid slowly to the solvent.
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Reaction Setup: All manipulations, including setting up reactions and work-ups, must be

conducted within the fume hood.

Post-Handling: Thoroughly decontaminate the work area and any equipment used. Wash

hands and any exposed skin thoroughly with soap and water after removing gloves.[3][4]

Protocol 2: Chemical Storage
Container: Keep the chemical in its original, tightly sealed container.[3][4]

Location: Store in a dry, cool, and well-ventilated area.[4][5] A designated cabinet for

corrosive and toxic materials is recommended.

Segregation: Store away from incompatible materials such as strong oxidizing agents, strong

acids, and strong bases to prevent hazardous reactions.[3][5]

Inventory: Maintain an accurate inventory and store in a locked-up location.[3][4]

First Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.

[3][4]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell or breathing is difficult, call a poison control center or

doctor immediately.[3][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

have them drink plenty of water. Seek immediate medical attention.[3][6]
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Protocol 3: Chemical Spill Response

Spill Occurs

Evacuate Immediate Area
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(Is it a minor or major spill?)

Minor Spill
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Minor

Major Spill
(Requires emergency services)
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Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Call Emergency Services
(e.g., EH&S, 911)

Contain Spill
(Use inert absorbent material)

Collect & Clean
(Sweep solid, place in labeled waste container)

Decontaminate Area

Dispose of Waste
(Follow institutional hazardous waste procedures)
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Caption: Workflow for responding to a chemical spill.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Control: If safe to do so, prevent the spread of dust or liquid.

Containment: For a small spill, cover with a dry, inert absorbent material such as sand or

vermiculite. Do not use combustible materials.

Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled container

for hazardous waste disposal. Avoid creating dust.[5]

Decontamination: Clean the spill area thoroughly with an appropriate decontaminating

solution, followed by soap and water.

Disposal: Dispose of all contaminated materials (absorbent, PPE, etc.) as hazardous waste

in accordance with local, state, and federal regulations.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1272158#health-and-safety-data-for-1-4-
phenylphenyl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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